Cas no 493-64-1 (4H-3,1-benzothiazine-2-thiol)

• Product Name: 4H-3,1-benzothiazine-2-thiol
• CAS No: 493-64-1
• MF: C₈H₇NS₂
• MW: 181.27787899971
• MDL: MFCD07339560
• CID: 333256
• PubChem ID: 3966099
• Update Time: 2025-08-04

4H-3,1-benzothiazine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2H-3,1-Benzothiazine-2-thione,1,4-dihydro-
• 1,4-dihydro-3,1-benzothiazine-2-thione
• 4H-3,1-benzothiazine-2-thiol
• 1,4-dihydro-2H-3,1-benzothiazin-2-thione
• 1,4-Dihydro-benzo[d][1,3]thiazin-2-thion
• 1,4-dihydro-benzo[d][1,3]thiazine-2-thione
• AC1N0OER
• AC1Q7GEF
• ACMC-209kfy
• CTK8A8241
• CTK8F5964
• NSC202927
• 4H-Benzo[d][1,3]thiazine-2-thiol
• EN300-14471
• 1,4-dihydro-2H-3,1-benzothiazine-2-thione
• SCHEMBL3703843
• Z367678726
• 4H-3,1-Benzothiazine-2-thiol #
• 4h-3,1-benzothiazine-2(1h)-thione
• SCHEMBL11710281
• SMR001822053
• BS-28608
• AKOS030690024
• 1H-Benzo[d][1,3]thiazin-2(4h)-thione
• NSC-202927
• AKOS015898792
• MFCD07339560
• CFQKBLDAMMCXOM-UHFFFAOYSA-N
• 493-64-1
• CHEMBL2137218
• MLS003107176
• DTXSID60398278
• 4H-Benzo[d][1,3]-thiazine-2-thiol
• CS-0212999
• J-504649
• HMS1741B21
• G22114

• MDL： MFCD07339560
• Inchi： 1S/C8H7NS2/c10-8-9-7-4-2-1-3-6(7)5-11-8/h1-4H,5H2,(H,9,10)
• InChI Key： CFQKBLDAMMCXOM-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC=CC=2C1)=S

Computed Properties

• Exact Mass: 181.00211
• Monoisotopic Mass: 181.00199157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 12.03
• LogP: 2.76820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 4H-3,1-benzothiazine-2-thiol

4H-3,1-Benzothiazine-2-thiol (CAS No. 493-64-1): An Overview of Its Structure, Properties, and Applications in Chemical and Pharmaceutical Research

4H-3,1-Benzothiazine-2-thiol (CAS No. 493-64-1) is a versatile organic compound that has garnered significant attention in the fields of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, also known as benzothiazine-2-thiol, belongs to the class of benzothiazines, which are characterized by a six-membered ring containing sulfur and nitrogen atoms. The thiol group (-SH) attached to the benzothiazine ring imparts additional reactivity and functional versatility to the molecule.

The chemical structure of 4H-3,1-benzothiazine-2-thiol is represented by the formula C₈H₇NS₂. The presence of the thiol group makes it a valuable intermediate in various synthetic pathways, particularly in the development of new pharmaceuticals and materials. The thiol group can undergo a wide range of chemical reactions, including oxidation, alkylation, and metal coordination, which are crucial for its applications in drug design and materials science.

In recent years, 4H-3,1-benzothiazine-2-thiol has been extensively studied for its potential therapeutic applications. One of the key areas of research has been its use as a precursor in the synthesis of benzothiazine-based drugs. These drugs have shown promise in treating various conditions, including inflammation, pain, and neurological disorders. For instance, a study published in the *Journal of Medicinal Chemistry* highlighted the anti-inflammatory properties of benzothiazine derivatives, which were found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its pharmaceutical applications, 4H-3,1-benzothiazine-2-thiol has also been explored for its potential in materials science. The thiol group can form strong covalent bonds with metal surfaces through a process known as self-assembled monolayers (SAMs). This property makes it useful in the fabrication of functional coatings and nanomaterials. A recent study in *Advanced Materials* demonstrated the use of benzothiazine-thiols to create highly stable and conductive coatings on metal surfaces, which could have applications in electronic devices and sensors.

The synthesis of 4H-3,1-benzothiazine-2-thiol typically involves a multi-step process that begins with the reaction of 2-aminothiophenol with an appropriate electrophile to form the benzothiazine ring. Subsequent steps may include functionalization of the thiol group to achieve desired properties. The synthetic route can be tailored to produce various derivatives with different substituents on the benzene ring or other parts of the molecule. This flexibility allows researchers to fine-tune the properties of benzothiazine-thiols for specific applications.

In terms of safety and handling, 4H-3,1-benzothiazine-2-thiol should be managed with care due to its reactivity and potential for forming unstable compounds. It is important to follow standard laboratory safety protocols when working with this compound to ensure safe handling and storage. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times.

The future prospects for 4H-3,1-benzothiazine-2-thiol are promising. Ongoing research is focused on expanding its applications in drug discovery and materials science. For example, recent advancements in computational chemistry have enabled more accurate predictions of the behavior of benzothiazine-thiols in biological systems, facilitating their use in drug design. Additionally, efforts are being made to develop more efficient synthetic methods to produce 4H-3,1-benzothiazine-2-thiol on a larger scale for industrial applications.

In conclusion, 4H-3,1-benzothiazine-2-thiol (CAS No. 493-64-1) is a multifaceted compound with significant potential in both chemical and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing new drugs and materials. As research continues to advance our understanding of this compound, it is likely that new applications will emerge, further solidifying its importance in these fields.